Cas no 57825-33-9 (phenyl(acetic acid-1-13c))

phenyl(acetic acid-1-13c) structure
phenyl(acetic acid-1-13c) structure
Product Name:phenyl(acetic acid-1-13c)
CAS No:57825-33-9
Molecular Formula:C8H8O2
Molecular Weight:137.140577316284
CID:947606
PubChem ID:12198003

phenyl(acetic acid-1-13c) Properties

Names and Identifiers

    • phenyl(acetic acid-1-13c)
    • Phenylacetic acid-carboxy-13C
    • [carboxy-13C]-phenylacetic acid
    • < 1-(13)C> phenylacetic acid
    • < 1-13C> -phenylacetic acid
    • < 1-13C> Phenylacetic acid
    • 291951_ALDRICH
    • 2-phenyl< carboxy-13C> acetic acid
    • benzeneacetic-carboxy-(13)C acid
    • Phenylacetic acid-1-13C
    • phenylacetic acid-13C1
    • SCHEMBL13618842
    • DTXSID50480050
    • Phenylacetic acid-1-13C, 99 atom % 13C
    • 57825-33-9
    • PHENYL(ACETIC ACID-1-13C)
    • InChIKey: WLJVXDMOQOGPHL-VJJZLTLGSA-N
    • Inchi: InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i8+1
    • SMILES: C1=CC=C(C=C1)CC(=O)O

Computed Properties

  • Exact Mass: 137.055784329g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 137.055784329g/mol
  • Heavy Atom Count: 10
  • Complexity: 114
  • Isotope Atom Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Boiling Point: 265 °C(lit.)
  • Melting Point: 77-79 °C(lit.)
  • Density: 1.089 g/mL at 25 °C

phenyl(acetic acid-1-13c) Related Literature

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.